![molecular formula C18H22N4O3 B2795389 N-(2-(benzofuran-2-yl)-2-(dimethylamino)ethyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide CAS No. 2034310-96-6](/img/structure/B2795389.png)
N-(2-(benzofuran-2-yl)-2-(dimethylamino)ethyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Chemical Synthesis and Structural Analysis
Research on benzofuran and pyrazole derivatives has led to the development of novel synthetic routes and the exploration of their chemical structures. For instance, Keshk (2004) described the synthesis of various benzofuranyl derivatives through versatile enaminones, providing a foundation for the synthesis of complex molecules including pyrazoles and isoxazoles (Keshk, 2004). Similarly, synthesis routes leading to potential anticancer derivatives of pyrazolo[3,4,5-kl]acridines and indolo[2,3-a]acridines have been explored, highlighting the structural versatility and potential pharmacological applications of these molecules (Bu et al., 2002).
Anticancer and Antitumor Applications
Some benzofuran and pyrazole derivatives have shown significant potential as anticancer and antitumor agents. Deady et al. (2003) found that certain carboxamide derivatives of benzo[b][1,6]naphthyridines exhibited potent cytotoxicity against various cancer cell lines, indicating the promise of these structures in developing new cancer therapies (Deady et al., 2003). This suggests that the compound may also have applications in cancer research, given its structural features.
Antimicrobial and Anti-inflammatory Properties
Compounds containing benzofuran and pyrazole units have also been evaluated for their antimicrobial and anti-inflammatory properties. For instance, Idrees et al. (2020) synthesized benzofuran-pyrazole carboxamide derivatives and tested their antibacterial activity, revealing promising results against pathogenic bacteria (Idrees et al., 2020). This indicates a potential for the specified compound to serve in the development of new antimicrobial agents.
Analytical and Spectroscopic Applications
Additionally, the use of benzofuran derivatives in analytical chemistry, particularly in derivatization reactions for enhancing detection sensitivity in liquid chromatography and mass spectrometry, has been documented. Santa et al. (2009) developed benzofurazan derivatization reagents for short-chain carboxylic acids, showcasing the utility of benzofuran derivatives in analytical methodologies (Santa et al., 2009).
properties
IUPAC Name |
N-[2-(1-benzofuran-2-yl)-2-(dimethylamino)ethyl]-3-methoxy-1-methylpyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N4O3/c1-21(2)14(16-9-12-7-5-6-8-15(12)25-16)10-19-17(23)13-11-22(3)20-18(13)24-4/h5-9,11,14H,10H2,1-4H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGYPERBRTKDAAH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)OC)C(=O)NCC(C2=CC3=CC=CC=C3O2)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.